Cas no 5330-61-0 (Cyclohexene,1-(nitromethyl)-)

Cyclohexene,1-(nitromethyl)- structure
Cyclohexene,1-(nitromethyl)- structure
Product name:Cyclohexene,1-(nitromethyl)-
CAS No:5330-61-0
MF:C7H11NO2
MW:141.167742013931
CID:377228
PubChem ID:138457

Cyclohexene,1-(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexene,1-(nitromethyl)-
    • 1-(Nitromethyl)cyclohex-1-ene
    • 1-(nitromethyl)cyclohexene
    • 1-nitromethyl-1-cyclohexene
    • 1-Nitromethyl-cyclohexen
    • 1-nitromethylcyclohexene
    • cyclohex-1-enylnitromethane
    • SCHEMBL9513888
    • FT-0690737
    • NSC-2500
    • NSC2500
    • DTXSID20201451
    • 1-(nitro-methyl)-cyclohexene
    • 1-(nitromethyl) cyclohexene
    • 1-(nitromethyl)-1-cyclohexene
    • NSC 2500
    • 5330-61-0
    • Inchi: InChI=1S/C7H11NO2/c9-8(10)6-7-4-2-1-3-5-7/h4H,1-3,5-6H2
    • InChI Key: KEELANLBFIOZSH-UHFFFAOYSA-N
    • SMILES: C1CCC(=CC1)C[N+](=O)[O-]

Computed Properties

  • Exact Mass: 141.07900
  • Monoisotopic Mass: 141.078979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Density: 1.072
  • Boiling Point: 109 °C
  • Flash Point: 78.5°C
  • Refractive Index: 1.489
  • PSA: 45.82000
  • LogP: 2.28670

Cyclohexene,1-(nitromethyl)- Security Information

Cyclohexene,1-(nitromethyl)- Customs Data

  • HS CODE:2904209090
  • Customs Data:

    China Customs Code:

    2904209090

    Overview:

    2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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